Thallium-199
Description
Overview of Thallium Isotopes in Nuclear Physics
Thallium (Tl), with an atomic number of 81, possesses a range of isotopes, both stable and radioactive. ontosight.aiwikidoc.orgwikipedia.orgwikipedia.orgmdpi.com The two stable isotopes, Thallium-203 and Thallium-205, constitute the naturally occurring form of the element. ontosight.aiwikipedia.orgwikipedia.orgmdpi.com However, it is the radioactive isotopes, like Thallium-199, that are of particular interest in nuclear physics. These isotopes are typically produced artificially in particle accelerators or nuclear reactors. ontosight.aiwikipedia.orgwikipedia.org The study of thallium isotopes has provided crucial data for understanding nuclear phenomena such as nuclear reactions and decay processes. ontosight.ai
Significance of Neutron-Deficient Thallium Isotopes for Nuclear Structure Studies
Neutron-deficient isotopes, such as this compound, are pivotal for investigating nuclear structure. The region around thallium on the chart of nuclides is known for complex nuclear effects, including the existence of isomers, shape coexistence, and nuclear deformation. researchgate.netuni-heidelberg.de The study of these isotopes allows physicists to test and refine nuclear models. By examining the properties of neutron-deficient thallium isotopes, researchers can deduce information about nuclear shapes, magnetic dipole moments, and changes in mean-square charge radii, providing a deeper understanding of the forces that hold the nucleus together. researchgate.netuni-heidelberg.deaps.org
Historical Context of this compound Research
The investigation of this compound and its properties has a rich history. Early research in the mid-20th century focused on determining the fundamental characteristics of this isotope. In 1957, the nuclear spin of this compound was measured using the atomic-beam magnetic resonance method. aps.org Subsequent studies in the 1960s further explored its nuclear moments and isotope shifts. bnl.govmit.edu A significant development in the study of light thallium isotopes, including this compound, came with the use of heavy-ion reactions to produce and identify metastable states. In the late 1970s, the potential of this compound as a more favorable isotope for medical imaging compared to Thallium-201 was proposed, leading to research into its production methods. osti.gov This historical progression highlights the continuous scientific curiosity and technological advancements that have enabled a deeper understanding of this compound.
Properties
CAS No. |
15064-66-1 |
|---|---|
Molecular Formula |
Tl |
Molecular Weight |
198.9699 g/mol |
IUPAC Name |
thallium-199 |
InChI |
InChI=1S/Tl/i1-5 |
InChI Key |
BKVIYDNLLOSFOA-FTXFMUIASA-N |
SMILES |
[Tl] |
Isomeric SMILES |
[199Tl] |
Canonical SMILES |
[Tl] |
Synonyms |
199Tl radioisotope Thallium-199 Tl-199 radioisotope |
Origin of Product |
United States |
Nuclear Structure and Decay Characteristics of Thallium 199
Ground State Properties of Thallium-199
The ground state of an atomic nucleus refers to its lowest-energy state. The properties of this compound in this state, including its mass, energy, and electromagnetic moments, have been determined through various experimental and theoretical methods.
Atomic Mass and Mass Excess
The atomic mass of this compound has been measured to be approximately 198.9698138 atomic mass units (amu). kaeri.re.kr Another source indicates a slightly different value of 198.969877 amu. periodictable.com The mass excess, which is the difference between the actual mass and the mass number (A=199) in atomic mass units, is reported as -28118.225 ± 98.518 keV and also as -28.059394 MeV. kaeri.re.krperiodictable.com
Binding Energy
The binding energy of a nucleus is the energy required to disassemble it into its constituent protons and neutrons. For this compound, the total binding energy is 1570940.839 ± 98.519 keV. kaeri.re.kr The binding energy per nucleon, which provides insight into the stability of the nucleus, is calculated to be 7.893876 MeV. periodictable.com Another source reports a binding energy per nucleon of 7.8941748542714 MeV. barwinski.net
Nuclear Spin and Parity
The nuclear spin (I) and parity (π) are fundamental quantum mechanical properties of a nucleus. For the ground state of this compound, the nuclear spin has been determined to be 1/2, with a positive parity. kaeri.re.krperiodictable.com This is often denoted as Iπ = 1/2+. kaeri.re.kr This spin assignment has been confirmed through atomic-beam magnetic resonance methods. aps.org
Magnetic Moments and Quadrupole Moments
The magnetic dipole moment (μ) is a measure of the magnetic properties of the nucleus. For this compound, the recommended magnetic dipole moment is +1.59(2) nuclear magnetons (μN). iaea.org Other reported values include +1.60(2) μN and 1.6 μ. periodictable.comiaea.orgchemlin.org
The electric quadrupole moment (Q) quantifies the deviation of the nuclear charge distribution from spherical symmetry. For this compound, the electric quadrupole moment is not applicable as the nuclear spin is 1/2. periodictable.com Nuclei with a spin of 1/2 are spherically symmetric and thus have a zero quadrupole moment.
Mean-Squared Charge Radii
The mean-squared charge radius (
Table 1: Ground State Properties of this compound
| Property | Value | Unit |
|---|---|---|
| Atomic Mass | 198.9698138 ± 0.0001058 | amu |
| Mass Excess | -28118.225 ± 98.518 | keV |
| Binding Energy | 1570940.839 ± 98.519 | keV |
| Binding Energy per Nucleon | 7.893876 | MeV |
| Nuclear Spin and Parity | 1/2+ | |
| Magnetic Dipole Moment | +1.59(2) | μN |
| Electric Quadrupole Moment | N/A | |
| Mean-Squared Charge Radius | 5.4479(31) | fm |
Decay Scheme of this compound
This compound is a radioactive isotope that undergoes decay to a more stable nuclide. Its decay scheme describes the mode of decay, half-life, and the energies of the emitted radiation.
This compound decays exclusively via electron capture (EC) to Mercury-199 (199Hg). kaeri.re.krchemlin.org The decay energy for this process is 1.440 MeV. kaeri.re.kr The half-life of this compound is 7.42 ± 0.08 hours. kaeri.re.krchemlin.org The decay of this compound to Mercury-199 results in the emission of gamma rays and X-rays. Nuclear spectroscopic information for nuclides with mass number 199, including the decay of this compound, has been evaluated and compiled. osti.gov The decay of the parent nuclide Lead-199 (199Pb) by electron capture leads to the formation of this compound. kaeri.re.kr
This compound also has a metastable isomer, Thallium-199m, with a spin and parity of 9/2-. osti.gov This isomer is at an excitation energy of 748.87(6) keV and has a half-life of 28.4 milliseconds. chemlin.org It decays via isomeric transition (IT) to the ground state of this compound. kaeri.re.kr
Table 2: Decay Characteristics of this compound
| Property | Value | Unit |
|---|---|---|
| Decay Mode | Electron Capture (EC) | |
| Half-life | 7.42 ± 0.08 | hours |
| Decay Energy | 1.440 | MeV |
| Daughter Nuclide | 199Hg |
Decay Mode: Electron Capture (EC)
This compound decays exclusively through electron capture (EC) to its daughter nuclide, Mercury-199. kaeri.re.krmirdsoft.orgbarwinski.netchemlin.org In this process, an inner atomic electron is captured by a proton in the nucleus, transforming the proton into a neutron and emitting a neutrino. cern.ch This mode of decay is characteristic for nuclides where the energy difference between the parent and daughter atoms is insufficient for positron emission (beta-plus decay), which requires at least 1.022 MeV. ornl.gov The decay of 199Tl to 199Hg has a decay energy of approximately 1.440 to 1.487 MeV. chemlin.orgbarwinski.net
Half-Life Determination and Precision Measurements
The half-life of this compound has been determined through various measurements to be approximately 7.42 hours. kaeri.re.krbarwinski.netnih.gov Some reported values include 7.42 ± 0.08 hours. chemlin.org This relatively short half-life is a key characteristic of this isotope. nih.gov Precision measurements of the half-lives of thallium isotopes, including 199Tl, have been conducted using techniques such as gamma-ray spectroscopy following the bombardment of targets like gold with alpha particles or mercury with protons. bnl.govmit.edu
Daughter Nuclide: Mercury-199 (Hg-199)
The decay of this compound exclusively produces Mercury-199 (199Hg). mirdsoft.orgbarwinski.net Mercury-199 is a stable isotope of mercury, containing 80 protons and 119 neutrons. wikipedia.orgwikipedia.orgchemlin.org The decay of 199Tl is one of the sources for producing 199Hg for various studies. chemlin.org
Energy Levels and Transitions in Mercury-199 from this compound Decay
The electron capture decay of 199Tl populates several excited energy levels in the daughter nuclide, 199Hg. capes.gov.br These excited states then de-excite to the ground state of 199Hg through the emission of gamma rays. The study of these gamma rays provides detailed information about the nuclear structure of 199Hg. capes.gov.br The level scheme of 199Hg as populated by 199Tl decay has been investigated, confirming the energies and spin-parity assignments of various levels. capes.gov.br
Gamma-Ray Spectroscopy and Coincidence Studies
Gamma-ray spectroscopy is a fundamental technique used to study the decay of 199Tl. capes.gov.br By detecting the energies and intensities of the gamma rays emitted from the de-excitation of 199Hg, researchers can deduce the energy levels of the daughter nucleus. capes.gov.br Gamma-gamma coincidence spectrometry is a more advanced technique where two gamma-ray detectors are used to identify cascades of gamma rays, helping to establish the sequence of energy levels. capes.gov.br These coincidence studies have been instrumental in confirming the level order and spins of the energy states in 199Hg resulting from 199Tl decay. capes.gov.br
Isomeric States in this compound and Neighboring Isotopes
An isomeric state, or nuclear isomer, is a metastable state of an atomic nucleus caused by the excitation of one or more of its nucleons. This compound has a known isomeric state, designated as 199mTl. chemlin.org This isomer has an excitation energy of 748.87 ± 0.06 keV and a half-life of 28.4 ± 0.2 milliseconds. chemlin.org The spin and parity of this isomeric state are 9/2-. chemlin.orgkaeri.re.kr It decays via isomeric transition (IT) to the ground state of 199Tl. kaeri.re.kr
The existence of such 9/2- isomeric states is a systematic feature observed in several odd-mass thallium isotopes, including 193Tl, 195Tl, and 197Tl. osti.gov The study of these isomers provides insights into the nuclear structure and the arrangement of nucleons within these nuclei. aps.org The presence of these states is not immediately expected from simple nuclear models, making them a subject of considerable research interest. osti.gov
Table 1: Nuclear Properties of this compound
| Property | Value |
|---|---|
| Atomic Number (Z) | 81 |
| Neutron Number (N) | 118 |
| Mass Number (A) | 199 |
| Spin and Parity (Ground State) | 1/2+ |
| Half-Life | 7.42 hours |
| Decay Mode | Electron Capture (EC) |
| Daughter Nuclide | 199Hg |
| Decay Energy | ~1.440 - 1.487 MeV |
| Isomeric State (199mTl) Half-Life | 28.4 ms |
| Isomeric State Spin and Parity | 9/2- |
| Isomeric State Excitation Energy | 748.87 keV |
Table 2: Compound Names
| Compound Name |
|---|
| This compound |
| Thallium |
| Mercury-199 |
| Mercury |
| Gold |
| Thallium-193 |
| Thallium-195 |
Identification and Characterization of Isomeric Levels
An isomeric or metastable state has been identified in this compound. osti.govchemlin.org This isomer is characterized as a 9/2- state, which is considered an unusual occurrence at low excitation energies for this nucleus. osti.gov Studies of the level scheme of this compound have provided further details, including the extension of the yrast πh9/2 band. researchgate.net
Research into the nuclear shape of this isomer suggests a possible oblate deformation. bnl.gov The presence of this 9/2- isomeric state in the odd-mass thallium isotopes has been a point of interest for understanding nuclear structure in this region. osti.gov
Half-Life Measurements of Isomeric States
The half-life of the 9/2- isomeric state in this compound has been measured to be in the millisecond range. bnl.gov A specific measurement reports the half-life as 28.4(2) milliseconds. The ground state of this compound has a significantly longer half-life of 7.4 hours. researchgate.net
Spin and Parity Assignments of Isomeric States
The ground state of this compound has a spin and parity of 1/2+. aps.org The isomeric state is assigned a spin and parity of 9/2-. osti.govchemlin.org This assignment is consistent with systematic trends observed in other odd-mass thallium isotopes. osti.gov
| This compound State | Spin and Parity (Jπ) |
| Ground State | 1/2+ |
| Isomeric State | 9/2- |
Transition Strengths and Multipolarity Assignments
The decay of the 9/2- isomer in this compound to the 1/2+ ground state involves a significant change in spin (ΔI = 4) and a change in parity. This indicates that the transition is of a high multipole order and is expected to be hindered. The transition has been identified as an E3 (electric octupole) transition. osti.gov In odd-mass thallium isotopes, the internal transitions from such intruder isomeric states are characteristically hindered, which is considered a signature of shape coexistence. aps.org
Studies of gamma-ray mixing in the decay of the 9/2- isomer have been used to analyze its nuclear properties. bnl.gov While detailed transition strength values for this specific E3 transition in this compound are not broadly documented in introductory sources, the nature of its multipolarity and the change in nuclear spin and parity provide insight into the underlying nuclear structure. For comparison, M4 transitions in the neighboring isotope ¹⁹⁹Po have been observed with typical strengths for the region, whereas a potential M4 transition in ¹⁹⁹Bi was found to be highly retarded.
| Isomeric Transition in this compound | Value |
| Initial State (Isomer) | 9/2- |
| Final State (Ground) | 1/2+ |
| Multipolarity | E3 |
Production Methodologies for Thallium 199 Radionuclide Generation
Cyclotron Production Routes
Cyclotrons are utilized to accelerate charged particles, such as alpha particles or protons, to high energies. These energized particles are then directed at a target material, inducing nuclear reactions that result in the production of the desired radionuclide.
A common and well-established method for producing ¹⁹⁹Tl is through the alpha particle bombardment of a stable Gold-197 (¹⁹⁷Au) target. uni-heidelberg.de
The specific nuclear reaction that occurs when a Gold-197 target is irradiated with alpha particles (α) is denoted as ¹⁹⁷Au(α,2n)¹⁹⁹Tl. In this process, the ¹⁹⁷Au nucleus absorbs an incident alpha particle and subsequently emits two neutrons (2n), thereby transmuting into Thallium-199. uni-heidelberg.deosti.govvidar.ru This reaction has been a subject of study for producing ¹⁹⁹Tl for potential use in nuclear medicine. osti.gov
The energy of the bombarding alpha particles is a critical parameter that must be carefully controlled to maximize the yield of ¹⁹⁹Tl while minimizing the formation of isotopic impurities, such as Thallium-200 (²⁰⁰Tl). Research indicates that the optimal alpha particle energy range for the ¹⁹⁷Au(α,2n)¹⁹⁹Tl reaction is between 22 MeV and 28 MeV. osti.gov Another study specifies an optimal energy of 28 MeV. vidar.ru Using energies within this range ensures a higher production rate of ¹⁹⁹Tl and reduces the prevalence of competing nuclear reactions that produce undesirable thallium isotopes. osti.gov For instance, the ¹⁹⁷Au(α,n) reaction, which produces ²⁰⁰Tl, becomes more significant at lower energies, while other reactions may occur at energies above the optimal range.
The production yield is a measure of the amount of ¹⁹⁹Tl produced per unit of beam current and irradiation time. Studies have quantified the thick-target yield for this production method. In an alpha energy range of 22 MeV to 28 MeV, a thick-target yield for ¹⁹⁹Tl was found to be 980 µCi/µA.h. osti.gov At the same time, the yield of the primary contaminant, ²⁰⁰Tl, was significantly lower at 5.5 µCi/µA.h, resulting in a contamination level of only 0.56% at the end of bombardment. osti.gov Another study using a 27-MeV α-particle cyclotron reported successful production of ¹⁹⁹Tl via this reaction. uni-heidelberg.de Research conducted at the Tomsk Polytechnic University using an alpha particle energy of 28 MeV achieved a ¹⁹⁹Tl yield of over 95%. vidar.ru
Table 1: Production Yield Data for the ¹⁹⁷Au(α,2n)¹⁹⁹Tl Reaction
| Alpha Particle Energy | Target Thickness | ¹⁹⁹Tl Thick-Target Yield | ²⁰⁰Tl Thick-Target Yield | Reference |
|---|---|---|---|---|
| 22 MeV - 28 MeV | 61.4 mg/cm² | 980 µCi/µA.h | 5.5 µCi/µA.h | osti.gov |
An alternative pathway for ¹⁹⁹Tl production utilizes an enriched Mercury-200 (²⁰⁰Hg) target. This method involves bombarding the target with protons. researchgate.net
The nuclear reaction for this method is ²⁰⁰Hg(p,2n)¹⁹⁹Tl. researchgate.net Here, a proton (p) strikes a ²⁰⁰Hg nucleus, causing the ejection of two neutrons (2n) and resulting in the formation of ¹⁹⁹Tl. Investigations into this reaction have explored its potential over a proton energy range of 10-35 MeV. researchgate.netresearchgate.net One of the significant advantages of this route is the potentially much higher production yield compared to the gold target method. researchgate.netiaea.org However, a key challenge is managing the co-production of isotopic impurities, particularly ²⁰⁰Tl, which is formed via the competing ²⁰⁰Hg(p,n)²⁰⁰Tl reaction. researchgate.net The analysis has shown that the admixture of ²⁰⁰Tl is about 1% at the end of irradiation, which may be a limiting factor for its application in medicine. iaea.org
Table 2: Compound Names
| Compound Name |
|---|
| This compound |
| Gold-197 |
| Mercury-200 |
Mercury-200 Target Irradiation
Proton Energy Range Optimization
Optimizing the proton energy is crucial for maximizing the production of ¹⁹⁹Tl while minimizing the co-production of undesirable thallium isotopes. For the proton bombardment of enriched mercury-200 targets via the ²⁰⁰Hg(p,2n)¹⁹⁹Tl reaction, the energy range of 10-35 MeV has been investigated. researchgate.netresearchgate.net Calculations have shown that for a proton energy of 30 MeV, the yield of ¹⁹⁹Tl from this reaction is significantly higher than from the alpha bombardment of gold. researchgate.net In another study focusing on the proton bombardment of enriched Thallium-203 targets, an optimal proton energy of 28.5 MeV was identified. researchgate.net This optimization is a key aspect of ensuring the radionuclidic purity of the final product. The accurate determination of the proton beam energy is considered of paramount importance for the optimized production of novel radioisotopes where high radionuclidic purities are required. epj-conferences.org
Comparison of Production Yields from Different Targets
The production yield of ¹⁹⁹Tl varies significantly depending on the target material and the type of nuclear reaction employed.
One common method is the alpha bombardment of gold (¹⁹⁷Au) targets, utilizing the ¹⁹⁷Au(α,2n)¹⁹⁹Tl reaction. osti.govvidar.ruresearchgate.net In the alpha energy range of 22 to 28 MeV, a thick-target yield of 980 µCi/µA.h has been reported. osti.gov At an alpha particle energy of 28 MeV, a ¹⁹⁹Tl yield of over 95% has been achieved. vidar.ruresearchgate.net
Another significant production route is the proton bombardment of mercury (Hg) targets. Specifically, the ²⁰⁰Hg(p,2n)¹⁹⁹Tl reaction has been shown to be highly effective. researchgate.netresearchgate.net Estimates suggest that the yield of ¹⁹⁹Tl via the ²⁰⁰Hg(p,2n)¹⁹⁹Tl reaction with a proton energy of 30 MeV can be almost 100 times greater than the yield from the ¹⁹⁷Au(α,2n) reaction. researchgate.net
Interactive Table: Comparison of ¹⁹⁹Tl Production Yields
| Production Reaction | Projectile | Target | Projectile Energy | Reported Yield |
| ¹⁹⁷Au(α,2n)¹⁹⁹Tl | Alpha particle | Gold-197 | 22-28 MeV | 980 µCi/µA.h |
| ¹⁹⁷Au(α,2n)¹⁹⁹Tl | Alpha particle | Gold-197 | 27 MeV | Thick target yield measured |
| ¹⁹⁷Au(α,2n)¹⁹⁹Tl | Alpha particle | Gold-197 | 28 MeV | >95% |
| ²⁰⁰Hg(p,2n)¹⁹⁹Tl | Proton | Mercury-200 | 30 MeV | ~100x higher than ¹⁹⁷Au(α,2n) |
Excitation Function Measurements and Modeling
The excitation function, which describes the cross-section of a nuclear reaction as a function of incident particle energy, is fundamental to optimizing radionuclide production.
Experimental Determination Techniques (e.g., Stacked-Foil Activation)
The stacked-foil activation technique is a widely used experimental method for measuring the excitation functions of nuclear reactions. arxiv.orgnih.govbnl.gov This technique involves irradiating a stack of thin target foils with a particle beam. arxiv.org The activity of the produced radionuclides in each foil is then measured, allowing for the determination of the reaction cross-section at different energies as the beam passes through the stack. This method has been employed to measure the excitation functions for proton-induced reactions on natural thallium up to 42 MeV, leading to the production of various lead and thallium isotopes, including the precursor to ¹⁹⁹Tl. arxiv.orgnih.gov The technique has also been used in the study of alpha-induced reactions on gold. bnl.gov
Theoretical Calculation Models (e.g., ALICE-IPPE, EMPIRE-II, TALYS)
Theoretical models are essential for predicting and understanding excitation functions, especially in energy regions where experimental data is scarce. Several nuclear reaction model codes are commonly used for these calculations:
ALICE-IPPE: This code has been used to calculate the excitation functions for the ²⁰⁰Hg(p,2n)¹⁹⁹Tl reaction, as well as for interfering reactions. researchgate.net It has also been employed in the analysis of proton-induced reactions on natural thallium and in studies of deuteron-induced reactions. arxiv.orgnih.govresearchgate.net
EMPIRE-II: This model is another tool used for theoretical calculations of excitation functions and has been compared with experimental data for proton-induced reactions on natural thallium. arxiv.orgnih.govresearchgate.net
TALYS: The TALYS code is frequently used for similar purposes, providing theoretical predictions that can be compared with experimental results from techniques like the stacked-foil method. researchgate.netarxiv.orgnih.gov
These models are crucial for evaluating and predicting the production yields and radionuclidic purity of ¹⁹⁹Tl. researchgate.netarxiv.orgnih.gov
Cross-Section Data Evaluation and Compilation
The evaluation and compilation of cross-section data are critical for establishing reliable production parameters. This involves critically analyzing and comparing experimental data from various sources. arxiv.orgnih.gov Organizations like the International Atomic Energy Agency (IAEA) have initiated Coordinated Research Projects (CRPs) to compile and evaluate cross-section data for medical radionuclide production. researchgate.net These evaluations often compare experimental data with the results from theoretical model calculations to provide recommended cross-section values. arxiv.orgnih.gov The compilation of atomic mass data is also a relevant part of this evaluation process. bnl.gov
Targetry and Irradiation Considerations
The physical and chemical form of the target, as well as the irradiation setup, are important practical aspects of radionuclide production. For the production of ¹⁹⁹Tl from gold, the target is metallic gold. vidar.ruresearchgate.net Following irradiation, the ¹⁹⁹Tl can be thermally separated from the gold target. researchgate.net For proton bombardment of mercury, both liquid mercury and solid mercury oxide targets have been utilized. infn.it The design of the target must also account for heat dissipation during high-beam-current irradiations. iaea.org A novel magnetic target coin has been developed to irradiate materials in the form of compressed powders. epj-conferences.org
Design and Engineering of Irradiation Targets
The design of the irradiation target is a critical factor that influences production yield and purity. Targets are typically composed of a thin layer of the target material, in this case, gold, which is electroplated onto a substrate plate. iaea.orgnih.gov Copper is frequently selected as the substrate material due to its superior thermal conductivity and the relative ease with which other metals can be electroplated onto its surface. iaea.orgiaea.org
A crucial aspect of target engineering is the determination of the optimal energy range for the incident particle beam. This is done to maximize the cross-section of the desired nuclear reaction while minimizing the cross-sections of competing reactions that produce impurities. iaea.org For the ¹⁹⁷Au(α,2n)¹⁹⁹Tl reaction, the ideal energy window for the alpha particles is between 22 and 28 MeV. osti.gov The thickness of the gold layer is precisely calculated to degrade the energy of the proton beam to this optimal range. iaea.org
Target holders are also an important part of the engineering process. Modern designs may feature a screwed, two-piece system with a copper front face, which eliminates the need for welding and simplifies the recovery and recycling of target materials. iaea.org
Table 1: Design and Engineering Parameters for Radionuclide Production Targets
| Parameter | Description | Example Value/Material | Rationale |
| Target Material | The element to be irradiated to produce the desired radionuclide. | Gold (¹⁹⁷Au) | For ¹⁹⁹Tl production via the (α,2n) reaction. |
| Substrate Material | The material onto which the target is plated or mounted. | Copper (Cu) | Excellent thermal conductivity and ease of electroplating. iaea.org |
| Target Form | The physical state of the target material. | Electroplated Layer, Foil, Pressed Powder | Method depends on production scale and requirements. nih.govmdpi.com |
| Particle Beam | The type of accelerated particle used for irradiation. | Alpha particles (α) | For the ¹⁹⁷Au(α,2n)¹⁹⁹Tl reaction. osti.gov |
| Optimal Energy | The energy window for the incident beam that maximizes yield. | 22 - 28 MeV | Maximizes ¹⁹⁹Tl production, minimizes impurities. osti.gov |
| Target Thickness | The thickness of the target material layer. | 61.4 mg/cm² (for Au) | Calculated to achieve the desired energy degradation of the beam. osti.gov |
Heat Dissipation in High-Current Beam Irradiation
A significant challenge in radionuclide production, particularly with high-current beams, is the immense amount of heat generated within the target. iaea.org Inefficient heat removal can lead to the melting of the target material, compromising the production run. Effective cooling is therefore essential, as it also permits the use of higher beam currents, which in turn increases the production rate of the radioisotope. iaea.org
The most common cooling technique involves circulating water at the back of the target's copper substrate to convectively transfer heat away from the target assembly. iaea.orgnih.gov Several design features are employed to manage the thermal load:
High-Conductivity Substrate: Copper is used as the target backing plate for its excellent ability to conduct heat away from the irradiated gold layer. iaea.org
Beam Spreading: The incident particle beam may be directed at the target at a shallow angle (e.g., 7-15 degrees) to distribute its energy over a larger surface area, reducing the peak heat flux. nih.gov
Target Rotation: In some systems, the target is rotated at high speeds (e.g., 350 rpm) during irradiation to ensure a more uniform distribution of the heat load across its surface. nih.gov
Table 2: Heat Dissipation Characteristics and Strategies
| Strategy | Mechanism | Implementation Detail | Reference |
| Active Water Cooling | Convective heat transfer. | A high-flow water stream is passed behind the target's substrate plate. | iaea.orgnih.gov |
| High Thermal Conductivity Substrate | Conductive heat transfer. | Use of materials like copper for the target backing. | iaea.org |
| Target Rotation | Distributes thermal load over a larger area. | Target assembly is rotated at several hundred rpm during irradiation. | nih.gov |
| Angled Beam Incidence | Increases the beam footprint on the target surface. | The beam strikes the target at a shallow angle (e.g., 7-15°). | nih.gov |
Target Material Purity and Enrichment
The purity of the starting target material is paramount to ensuring the radionuclidic purity of the final product. mdpi.comenergy.gov The use of impure materials can introduce contaminants that become activated during irradiation, leading to the formation of undesirable radioisotopes. mdpi.com
For the production of ¹⁹⁹Tl from gold, this issue is simplified because natural gold consists of only one stable isotope, ¹⁹⁷Au. This monoisotopic nature prevents the co-production of thallium isotopes from other stable gold isotopes.
In the production of other radionuclides, however, the use of isotopically enriched target materials is often a necessity. iaea.org For example, achieving high-purity ²⁰¹Tl requires the use of targets enriched in either ²⁰³Tl or ²⁰⁵Tl to minimize unwanted nuclear reactions with the other stable thallium isotope. infn.itresearchgate.net Similarly, producing medically suitable ¹⁹⁹Au requires highly enriched ¹⁹⁸Pt targets. researchgate.netnih.gov The chemical purity of the target is also critical; for instance, iron impurities in an yttrium target for ⁸⁹Zr production can lead to the generation of cobalt radioisotope contaminants. mdpi.com
Radionuclidic Purity Assessment
Following production, the resulting this compound must be rigorously assessed to determine its radionuclidic purity. This involves identifying any co-produced radioactive impurities and quantifying their levels relative to the desired ¹⁹⁹Tl.
Identification and Quantification of Impurity Radionuclides
The principal radionuclidic impurity generated during the production of ¹⁹⁹Tl via the ¹⁹⁷Au(α,2n) reaction is Thallium-200 (²⁰⁰Tl), produced from the competing ¹⁹⁷Au(α,n)²⁰⁰Tl reaction. osti.gov Other thallium isotopes, such as ¹⁹⁸Tl, may also be formed. researchgate.netresearchgate.net
The standard analytical method for both identifying and quantifying these impurities is high-resolution gamma spectrometry. infn.itosti.gov This technique uses a High-Purity Germanium (HPGe) or a Germanium-Lithium (Ge(Li)) detector to measure the characteristic gamma-ray energies and intensities emitted by the sample. researchgate.netosti.gov Each radionuclide has a unique gamma emission spectrum, allowing for its unambiguous identification.
For example, when assessing thallium isotopes, spectrometers are calibrated to detect the primary gamma peaks of potential impurities like ²⁰⁰Tl (368 keV, 579 keV, 1206 keV) and ²⁰²Tl (440 keV). who.int The activity of each impurity is then calculated and expressed as a percentage of the total radioactivity. pharmacylibrary.com For the ¹⁹⁷Au(α,2n)¹⁹⁹Tl reaction, studies have shown that by maintaining the optimal energy range, the contamination from ²⁰⁰Tl can be kept as low as 0.56% at the end of bombardment. osti.gov
Table 3: Common Radionuclidic Impurities in Thallium Isotope Production
| Desired Isotope | Production Route | Common Impurity | Impurity Half-Life | Key Gamma Peaks (keV) | Reference |
| ¹⁹⁹Tl | ¹⁹⁷Au(α,2n)¹⁹⁹Tl | ²⁰⁰Tl | 26.1 h | 368, 579, 1206 | osti.govwho.int |
| ¹⁹⁹Tl | ¹⁹⁷Au(α,2n)¹⁹⁹Tl | ¹⁹⁸Tl | 5.3 h | - | researchgate.net |
| ²⁰¹Tl | ²⁰³Tl(p,3n)²⁰¹Pb→²⁰¹Tl | ²⁰⁰Tl | 26.1 h | 368, 579, 1206 | infn.itwho.int |
| ²⁰¹Tl | ²⁰³Tl(p,3n)²⁰¹Pb→²⁰¹Tl | ²⁰²Tl | 12.23 d | 440 | infn.itwho.int |
Strategies for Minimizing Undesirable Co-produced Isotopes
Several strategies are employed during and after production to ensure the highest possible radionuclidic purity of the this compound product.
Precise Energy Control: This is the most effective strategy. The excitation functions (cross-section versus energy) for producing ¹⁹⁹Tl and its potential impurities are different. By carefully selecting the incident alpha particle energy (22-28 MeV), the ¹⁹⁷Au(α,2n)¹⁹⁹Tl reaction is favored, while competing reactions like ¹⁹⁷Au(α,n)²⁰⁰Tl are suppressed. osti.goviaea.org
Choice of Nuclear Reaction: The selection of the ¹⁹⁷Au(α,2n)¹⁹⁹Tl route is itself a strategy, as the monoisotopic nature of the gold target simplifies the potential reaction pathways. osti.gov
High-Purity Target Material: Using gold of high chemical purity prevents the activation of elemental impurities within the target, which could otherwise lead to a range of unexpected radionuclidic contaminants. mdpi.com
Radiochemical Separation: After irradiation, the gold target is dissolved, and the thallium radionuclides are chemically separated from the bulk target material. osti.gov Techniques such as ion-exchange chromatography, solvent extraction, and precipitation are used to isolate the thallium isotopes, removing any activated impurities from the target holder or substrate. researchgate.netmazums.ac.ir
It is important to note that post-irradiation decay (or "cooling") is not an effective strategy for removing the primary impurity, ²⁰⁰Tl, from ¹⁹⁹Tl. This is because the impurity (²⁰⁰Tl, T₁/₂ = 26.1 h) has a longer half-life than the desired product (¹⁹⁹Tl, T₁/₂ = 7.42 h), meaning the relative percentage of the impurity would actually increase over time. infn.it
Table 4: Strategies for Minimizing Radionuclidic Impurities
| Strategy | Principle | Application to ¹⁹⁹Tl Production | Reference |
| Energy Control | Optimize beam energy to maximize desired reaction cross-section and minimize impurity cross-sections. | Irradiate Au target with 22-28 MeV alpha particles to suppress the (α,n) reaction producing ²⁰⁰Tl. | osti.goviaea.org |
| Enriched Targets | Use isotopically pure target material to eliminate reactions with other stable isotopes. | Not required for ¹⁹⁹Tl from gold, as ¹⁹⁷Au is monoisotopic. Crucial for other productions (e.g., ²⁰¹Tl). | iaea.orginfn.it |
| High Chemical Purity | Prevents activation of elemental impurities in the target material. | Use of high-purity gold (e.g., 99.99%+) to avoid generating non-thallium radioisotopes. | mdpi.com |
| Radiochemical Processing | Chemical separation of the desired radionuclide from the target and other elements post-irradiation. | Ion exchange or solvent extraction to separate ¹⁹⁹Tl from the bulk gold target. | researchgate.netosti.gov |
Radiochemical Separation and Purification Methodologies
Principles of Thallium Radiochemistry
Understanding the fundamental chemical properties of thallium is essential for developing effective separation and purification strategies. The behavior of thallium radionuclides is governed by their oxidation states, chemical forms, and interactions in solution.
Thallium primarily exists in two oxidation states: +1 (thallous) and +3 (thallic). wikipedia.orgbritannica.com The relative stability of these states is a key factor in its radiochemistry.
Thallium(I) (Tl⁺): The +1 oxidation state is the more stable and prominent form for thallium. wikipedia.org In this state, thallium's chemical behavior resembles that of alkali metal ions, particularly potassium (K⁺), due to similar ionic radii. wikipedia.orgbritannica.com Consequently, Tl⁺ can be handled in biological systems in a manner similar to K⁺. wikipedia.org It forms a variety of stable salts, including halides and sulfates. britannica.com
Thallium(III) (Tl³⁺): The +3 oxidation state is less stable and its chemistry is similar to other elements in Group 13, such as aluminum and gallium. wikipedia.org Tl(III) compounds are readily reduced to the more stable Tl(I) state. britannica.com However, the Tl³⁺ ion is more amenable to forming stable complexes with multidentate ligands (chelators), which is a critical aspect for the development of targeted radiopharmaceuticals. nih.gov
The conversion of Tl(I) to Tl(III) is often a necessary step in radiolabeling procedures. nih.gov This oxidation can be achieved using various oxidizing agents. Research has shown that agents like iodo-beads, iodogen, and trichloroisocyanuric acid can effectively oxidize [²⁰¹Tl]Tl(I) to [²⁰¹Tl]Tl(III) under mild conditions suitable for radiolabeling biomolecules. nih.gov
Table 1: Common Oxidation States of Thallium
| Oxidation State | Common Ion | Chemical Characteristics |
|---|---|---|
| +1 | Tl⁺ (Thallous) | More stable; resembles alkali metals (e.g., K⁺) wikipedia.orgbritannica.com |
Radiochemical separations are unique in that they often deal with infinitesimally small masses of radioactive material. To handle these trace amounts, two key concepts are employed: carriers and tracers. epa.gov
Carrier: A stable isotope of the element being separated is intentionally added to the solution. osti.gov This "carrier" increases the total amount of the element, making chemical manipulations like precipitation and extraction more manageable and reproducible. A fundamental requirement is that the radioactive isotope (e.g., ¹⁹⁹Tl) and the stable carrier atoms must achieve complete isotopic exchange, meaning they are in the same chemical form and behave identically throughout the separation process. epa.govosti.gov Any physical or chemical loss during the procedure will affect the radionuclide and the carrier proportionally, allowing for accurate determination of the final yield. osti.gov
Tracer/No-Carrier-Added (NCA): In many applications, particularly for radiopharmaceuticals, it is desirable to have the radionuclide in a "no-carrier-added" (NCA) state. infn.it NCA preparations have very high specific activity, meaning a high ratio of radioactivity to the total mass of the element. infn.it This is achieved when the radionuclide is produced from a different element (e.g., ¹⁹⁹Tl from a gold target), allowing for its separation without the addition of a stable thallium carrier. infn.itresearchgate.net These high specific activity radionuclides are essential for tracer studies where the introduction of a significant mass of the element could alter the system being studied. infn.it
Oxidation States and Chemical Forms of Thallium Radionuclides
Separation Techniques
The purification of ¹⁹⁹Tl involves separating it from the bulk target material (commonly gold), as well as from any isotopic (e.g., ²⁰⁰Tl, ²⁰¹Tl) and non-isotopic (e.g., lead radionuclides) impurities. osti.govakjournals.cominfn.it A variety of chemical separation techniques are utilized, often in combination, to achieve the required purity.
Solvent extraction, or liquid-liquid extraction, is a powerful technique for selectively separating metal ions. mdpi.comresearchgate.netmdpi.com The method is based on the differential partitioning of a solute between two immiscible liquid phases, typically an aqueous phase and an organic solvent containing an extractant. nih.govnih.gov
The extraction of thallium is highly dependent on its oxidation state and the chemical conditions of the aqueous phase, such as pH and the presence of complexing agents. For instance, Tl(III) can form an anionic chlorocomplex, [TlCl₄]⁻, which can then be extracted into an organic phase using an amine-based extractant like tribenzylamine. nih.gov Other studies have explored extractants such as di-2-ethylhexyl phosphoric acid (P204) and hexaacetyl calix(6)arene for the efficient extraction of thallium from various media. mdpi.comresearchgate.netdntb.gov.ua
Table 2: Examples of Solvent Extraction Systems for Thallium
| Extractant | Diluent (Organic Phase) | Aqueous Phase Conditions | Target Ion | Reference |
|---|---|---|---|---|
| Tribenzylamine | Chloroform or MIBK | 0.25 M NaCl, 0.5 M H₂SO₄ | Tl(III) as [TlCl₄]⁻ | nih.gov |
| Hexaacetyl calix(6)arene | Toluene | pH 2.0 | Tl(III) | researchgate.net |
Ion exchange chromatography (IEX) is a widely used and highly effective method for purifying radionuclides, including thallium isotopes. infn.itresearchgate.netsemanticscholar.org The technique separates ions based on their affinity for a solid stationary phase (the ion exchanger) that has charged functional groups on its surface. cytivalifesciences.combio-rad.com
Cation Exchange: In this mode, positively charged ions (cations) in the mobile phase bind to a negatively charged resin. Separation is achieved by selectively eluting the bound ions, often by changing the pH or the ionic strength of the eluent. Cation exchange chromatography has been successfully used to separate lead radioisotopes (e.g., ²⁰¹Pb) from thallium. researchgate.net For example, a method using a Bio-Rex 70 cation exchange resin at pH 4.5 retains the lead isotopes while allowing the thallium to be eluted. researchgate.net
Anion Exchange: Here, negatively charged ions (anions) bind to a positively charged resin. This method can be used to separate different oxidation states of thallium. nih.gov For instance, Tl(I) and Tl(III) can be separated on an anion exchange column (like Hamilton PRP-X100) using a mobile phase containing ammonium (B1175870) acetate (B1210297) and a chelating agent. nih.gov
Automated flow-based systems incorporating ion exchange chromatography have been developed to improve the speed, efficiency, and reproducibility of radiochemical separations for medical isotopes. mdpi.com
Precipitation is one of the classical methods in radiochemistry for separating and concentrating radionuclides. nih.govmdpi.com It relies on the formation of an insoluble compound of the element of interest.
Direct Precipitation: Thallium can be precipitated from solution under specific conditions. For example, thallous sulfide (B99878) (Tl₂S) is an insoluble salt that can be used for precipitation. mdpi.com Another strategy is oxidative precipitation, where the more soluble Tl(I) is oxidized to Tl(III), which then precipitates as the highly insoluble thallium(III) hydroxide, Tl(OH)₃. cluin.org
Co-precipitation: This method is particularly useful for separating trace amounts of radionuclides that are too low in concentration to precipitate directly. iaea.org The radionuclide of interest is incorporated into the crystal lattice of a bulk precipitate (the carrier). For example, freshly precipitated manganese dioxide (MnO₂) is known to effectively scavenge a variety of radionuclides from large volumes of water, including thallium. iaea.org This process can involve multiple mechanisms such as adsorption, ion exchange, and inclusion in the crystal structure. cluin.org
These techniques are foundational for the isolation of ¹⁹⁹Tl, ensuring that the final product meets the stringent purity requirements for its intended use.
Table 3: List of Chemical Compounds
| Compound Name | Formula |
|---|---|
| Thallium(I) Chloride | TlCl |
| Thallium(III) Chloride | TlCl₃ |
| Thallium(I) Sulfide | Tl₂S |
| Thallium(III) Hydroxide | Tl(OH)₃ |
| Di-2-ethylhexyl phosphoric acid | C₁₆H₃₅O₄P |
| Tribenzylamine | (C₆H₅CH₂)₃N |
| Manganese Dioxide | MnO₂ |
| Ammonium Acetate | CH₃COONH₄ |
| Sodium Chloride | NaCl |
| Sulfuric Acid | H₂SO₄ |
| Toluene | C₇H₈ |
| Chloroform | CHCl₃ |
| Methyl isobutyl ketone | C₆H₁₂O |
| Kerosene | - |
Electrochemical Separation Techniques
Electrochemical methods offer a high degree of selectivity for the separation of metallic elements based on their unique electrochemical properties. nih.gov These techniques, which involve controlling the oxidation state and deposition of an element, can be adapted for the radiochemical separation of Thallium-199. epa.gov
Voltammetric stripping methods are particularly efficient for trace analysis and separation. nih.gov These processes typically involve two steps: a preconcentration or deposition step where the analyte (this compound) is electroplated onto a working electrode, followed by a stripping step where the deposited material is oxidized back into solution. The potential at which these processes occur is characteristic of the element, allowing for its separation from other ions in the solution. redalyc.org For instance, the electrochemical behavior of thallium has been studied on glassy carbon electrodes in sulfate (B86663) solutions, providing foundational data for developing such separation protocols. nih.gov
Electrodeposition is another technique used to isolate radionuclides. While not as common for bulk separation, it is a viable method for preparing pure samples for analysis. epa.gov In the context of this compound, electrodeposition could be used to selectively plate the radionuclide onto a cathode from a solution containing target material and other contaminants, effectively isolating it for subsequent use or quality control analysis. The efficiency of these separations can be influenced by factors such as the choice of electrode material, the composition of the electrolyte solution, and the applied potential. nih.gov Flow-injection systems coupled with differential-pulse anodic stripping voltammetry have also been developed for monitoring thallium, demonstrating the potential for integrating electrochemical techniques into more dynamic separation processes. redalyc.orgmdpi.com
Volatilization and Thermal Isolation Procedures
Thermal methods leverage the differences in volatility between elements or their compounds to achieve separation. researchgate.net For this compound, this approach is particularly effective due to the volatility of thallium metal and its halides at elevated temperatures. researchgate.netcsic.es
A notable application is the thermal isolation of this compound from an irradiated gold target. researchgate.net An express method has been developed that involves the distillation of thallium in the form of thallium chloride (TlCl). researchgate.net This procedure is conducted in a sealed quartz installation through which a flow of hydrogen chloride (HCl) gas is passed. researchgate.net The volatile TlCl is transported by the gas stream and subsequently collected by condensation in traps filled with water. researchgate.net The entire process can be completed in approximately two hours. researchgate.net
The volatility of thallium is highly dependent on the chemical environment. csic.es In an oxidizing atmosphere, thallium volatilizes at around 850 °C. csic.es Its volatility increases in reducing conditions and is significantly influenced by the presence of chlorine, which facilitates the formation of stable and volatile chloride compounds. csic.es Separation can also be achieved by volatilization of the metal or its oxide in a stream of hydrogen or oxygen, respectively, with subsequent collection in a cold trap, often using liquid nitrogen. researchgate.net
Table 1: Parameters for Thermal Separation of this compound
| Method | Principle | Apparatus | Carrier Gas | Collection | Reference |
| Chloride Distillation | Volatilization of TlCl | Hermetically sealed quartz installation | Hydrogen Chloride (HCl) | Water-filled condensation traps | researchgate.net |
| Thermal Isolation | High-temperature volatilization from target | Quartz tube/furnace | Not specified | Cold trap (e.g., liquid nitrogen) | researchgate.netresearchgate.net |
| Oxygen Stream Combustion | Volatilization of Tl₂O | Quartz device (e.g., Trace-O-Mat) | Oxygen (O₂) | Cold trap (liquid nitrogen) | researchgate.net |
Automated Radiochemical Separation Systems
To enhance efficiency, reduce processing time, and minimize radiation exposure to personnel, the development of automated systems for radiochemical separation is a significant area of research. mdpi.comiaea.org These systems integrate various chemical separation techniques into a remotely operated apparatus. An automated system was successfully developed for the separation of Thallium-201, a similar radioisotope, demonstrating the feasibility of this approach for thallium radionuclides. iaea.org The automation typically involves the precise control of fluid transfers, reagent additions, and separation modules via computer software, avoiding the need for manual intervention. iaea.org The goal of such systems is to produce a final product that consistently meets pre-established quality specifications with high reliability. iaea.orgiaea.org
Development of Flow-Based Separation Approaches
Flow-based techniques are central to many automated radiochemical analysis and separation systems. These methods, which include Flow Injection (FI), Sequential Injection (SI), and Lab-on-Valve (LOV), are designed for automated sample processing and are applicable to medical isotope production. mdpi.com
Flow Injection (FI): In FI systems, a precise volume of sample is injected into a continuously flowing carrier stream that transports it through various reactors and separation columns. FI systems have been used for the separation and preconcentration of thallium. nih.govmdpi.com
Sequential Injection (SI): SI is a more versatile technique where reagents and sample are aspirated into a holding coil in discrete zones by a multi-position valve and a syringe pump. The stacked zones can then be precisely propelled through a separation column or detector. mdpi.com
Lab-on-Valve (LOV): This is a miniaturized approach that integrates the separation process directly onto the central port of a selection valve, minimizing reagent consumption and waste generation. mdpi.com
These dynamic flow systems can be coupled with various separation mechanisms, such as ion exchange chromatography or solid-phase extraction, to isolate the desired radionuclide. mdpi.com For example, a flow system could be designed to pass the dissolved target material through a column containing a resin that selectively retains this compound, which is then eluted with a different reagent.
Integration of Online Detection Systems
A key advantage of automated flow-based systems is the ability to integrate online detection systems for real-time process monitoring and quality control. mdpi.com These detectors are placed in-line with the fluid path to continuously measure the radioactivity or other properties of the solution as it is being processed.
For radionuclides like this compound, a gamma-ray spectrometer would be the detector of choice. By monitoring the characteristic gamma emissions of Tl-199, the system can track the efficiency of the separation, identify the location of the radionuclide within the system at any given time, and provide immediate data on the purity of the final product. While online Inductively Coupled Plasma Mass Spectrometry (ICP-MS) has been used for long-lived radionuclides, radiometric detectors are more suitable for short-lived isotopes used in medicine. mdpi.com This real-time feedback allows for dynamic control over the separation process, ensuring a high-quality product and enabling rapid troubleshooting if issues arise.
Post-Separation Quality Control
Following the chemical separation and purification of a radiopharmaceutical, rigorous quality control (QC) is mandatory to ensure its suitability for use. iaea.orgmazums.ac.ir The primary objective of QC is to verify that the product meets all established specifications for identity, purity, and quality before it is released. mazums.ac.ir For radiopharmaceuticals, this involves assessing radioactive parameters, such as radionuclidic and radiochemical purity, as well as chemical purity. iaea.orgmazums.ac.ir
Radiochemical Purity Verification
Radiochemical purity is defined as the proportion of the total radioactivity in the sample that is present in the desired chemical form. ymaws.com The presence of radiochemical impurities can lead to unnecessary radiation dose to non-target organs and may degrade imaging quality. mazums.ac.ir Therefore, verifying the radiochemical purity of the final this compound solution is a critical quality control step.
Several analytical methods can be employed for this purpose: mazums.ac.ir
Chromatography: Thin-layer chromatography (TLC) and paper chromatography are common methods. A small spot of the radiopharmaceutical is placed on a stationary phase (e.g., a TLC strip), which is then developed in a mobile phase (solvent). Different chemical forms of thallium will migrate at different rates, allowing for their separation and quantification by a suitable radiation detector. ymaws.com
Electrophoresis: Zone electrophoresis is a powerful technique for separating ionic species. In a method described for Thallous (201Tl) Chloride, a cellulose (B213188) polyacetate strip is used as the support medium with a disodium (B8443419) edetate solution as the electrolyte. who.int Under an electric field, the Tl⁺ ion migrates towards the cathode as a single, distinct radioactive peak. who.int Any radiochemical impurities would likely migrate at different rates or not at all.
The distribution of radioactivity on the chromatogram or electrophoretic strip is measured with a suitable detector to quantify the percentage of activity corresponding to the desired this compound compound. ymaws.comwho.int
Table 2: Methods for Radiochemical Purity Verification of Thallium Radiopharmaceuticals
| Technique | Stationary Phase / Support | Mobile Phase / Electrolyte | Principle of Separation | Detection | Reference |
| Zone Electrophoresis | Cellulose Polyacetate Strip | Disodium edetate solution | Differential migration of charged species in an electric field | Radiation detector (scanner) | who.int |
| Thin-Layer Chromatography (TLC) | Paper or fiberglass sheets (e.g., ITLC) | Specified solvent system | Differential partitioning between stationary and mobile phases | Radiation detector (scanner) | ymaws.com |
| Paper Chromatography | Chromatography paper | Specified solvent system | Differential partitioning between stationary and mobile phases | Radiation detector (scanner) | mazums.ac.ir |
Analytical Techniques for Chemical Purity (e.g., GF-AAS, ICP-OES, ASV)
The chemical purity of a radiopharmaceutical preparation such as this compound is a critical quality control parameter. It refers to the proportion of the material that is in the specified chemical form, irrespective of the radioactivity. mazums.ac.ir Chemical impurities are non-radioactive substances that can originate from the target material, reagents used during production and purification, or the breakdown of the compound itself. mazums.ac.irradiologykey.com The presence of these impurities, particularly trace metals, can potentially interfere with the radiolabeling process or elicit adverse biological effects. radiologykey.com Therefore, highly sensitive and specific analytical methods are required to detect and quantify these potential contaminants, ensuring the final this compound product meets stringent purity standards. iaea.orgunm.edu Techniques such as Graphite (B72142) Furnace Atomic Absorption Spectrometry (GF-AAS), Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES), and Anodic Stripping Voltammetry (ASV) are instrumental in this regard. nih.gov
Graphite Furnace Atomic Absorption Spectrometry (GF-AAS)
GF-AAS is a highly sensitive analytical technique used for determining trace and ultra-trace amounts of elements, including thallium. nih.govjst.go.jp The method involves injecting a small liquid sample onto a graphite tube platform, which is then heated in a programmed sequence to dry, ash (pyrolyze), and finally atomize the sample. jst.go.jpnih.gov A light beam from a source specific to the element of interest (thallium) is passed through the atomic vapor generated in the furnace. The atoms absorb light at a characteristic wavelength, and the amount of absorption is directly proportional to the concentration of the analyte.
Research has demonstrated the efficacy of GF-AAS for thallium determination in various complex matrices. To overcome interferences from the sample matrix, chemical modifiers are often employed. For instance, a combination of palladium nitrate (B79036) (Pd(NO₃)₂) and ammonium nitrate (NH₄NO₃) has been used as a matrix modifier to cope with chloride and organic matter interferences in blood samples. nih.gov In the analysis of fertilizer samples, pyrolysis and atomization temperatures for thallium were optimized at 900 °C and 1700 °C, respectively, without the need for a modifier. epa.gov The technique offers very low detection limits, often in the parts-per-billion (ppb) or µg/L range, making it well-suited for the stringent purity requirements of radiopharmaceuticals. jst.go.jpnih.govepa.gov
Performance Characteristics of GF-AAS for Thallium Analysis
| Parameter | Reported Value/Condition | Reference |
|---|---|---|
| Detection Limit (LOD) | 1 µg/L | epa.gov |
| Detection Limit (LOD) | 0.2 µg/L (in whole blood) | nih.gov |
| Detection Limit (LOD) | 0.025 ppm (in iron matrix) | jst.go.jp |
| Optimum Pyrolysis Temp. | 900 °C (in fertilizer) | epa.gov |
| Optimum Atomization Temp. | 1700 °C (in fertilizer) | epa.gov |
| Chemical Modifier | Pd(NO₃)₂ and NH₄NO₃ | nih.gov |
Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES)
ICP-OES is a robust and widely used technique for the simultaneous or sequential determination of multiple elements in a sample. nih.gov The method works by introducing a liquid sample into a high-temperature plasma (typically argon), which desolvates, atomizes, and excites the atoms of the elements present. As the excited atoms relax to their ground state, they emit light at characteristic wavelengths. The emitted light is separated by a spectrometer and detected, with the intensity of the light being proportional to the concentration of each element.
Performance Characteristics of ICP-OES for Thallium Analysis
| Technique | Parameter | Reported Value | Reference |
|---|---|---|---|
| IC-ICP-OES (V-groove nebulizer) | Detection Limit | 0.8 mg/L | ajol.info |
| IC-ICP-OES (Ultrasonic nebulizer) | Detection Limit | 0.1 mg/L | ajol.info |
| UA-DSPME-ICP-OES | Detection Limit (LOD) | 0.25 ng/L | researchgate.net |
| UA-DSPME-ICP-OES | Limit of Quantification (LOQ) | 0.84 ng/L | researchgate.net |
| General ICP-OES | Application | Multi-element trace analysis | nih.gov |
Anodic Stripping Voltammetry (ASV)
Anodic Stripping Voltammetry (ASV) is an electrochemical technique renowned for its exceptional sensitivity in determining trace concentrations of metal ions. sciencepublishinggroup.commdpi.com The analysis involves two steps. First, in the deposition or pre-concentration step, a negative potential is applied to a working electrode (such as a mercury film or bismuth film electrode) for a set period. This causes the thallium ions (Tl⁺) in the solution to be reduced and concentrated into the electrode, forming an amalgam. sciencepublishinggroup.comscielo.org.mx In the second step, the potential is scanned in the positive direction (stripped). The deposited thallium is re-oxidized back into the solution, generating a current peak. The potential of this peak is characteristic of thallium, and its height or area is proportional to the concentration of thallium in the original sample. scielo.org.mx
ASV is particularly favorable for the determination of ultra-trace levels of thallium. sciencepublishinggroup.com The choice of working electrode is crucial for sensitivity and selectivity. Various electrode materials have been explored, including hanging mercury drop electrodes, mercury film electrodes, and more environmentally friendly bismuth-based electrodes. mdpi.comscielo.org.mx A bismuth-plated, gold-based microelectrode array, for instance, has demonstrated a very low detection limit of 8 × 10⁻¹¹ mol L⁻¹ for thallium(I). mdpi.com Optimization of experimental parameters such as deposition potential, deposition time, and pH is essential for achieving the best performance. sciencepublishinggroup.comscielo.org.mx The high sensitivity of ASV makes it a powerful tool for verifying the absence of trace thallium impurities or for accurately quantifying the main element in highly diluted solutions, ensuring the chemical purity of the final this compound product.
Performance Characteristics of ASV for Thallium Analysis
| Working Electrode | Linear Range | Detection Limit | Reference |
|---|---|---|---|
| Bismuth-plated gold microelectrode array | 2x10⁻¹⁰ to 2x10⁻⁷ mol L⁻¹ | 8x10⁻¹¹ mol L⁻¹ | mdpi.com |
| Carbon paste electrode modified with dicyclohexyl-18-crown-6 | 3.0 to 250 ng mL⁻¹ | 0.86 ng mL⁻¹ | researchgate.net |
| Hanging mercury drop electrode (HMDE) | 2.3 to 20 µg/L | 2 µg/L | scielo.org.mx |
| Mercury film/glassy carbon electrode | Not specified | Not specified; optimal deposition at -1000 mV for 240 s | sciencepublishinggroup.com |
Advanced Spectroscopic and Experimental Techniques for Thallium 199 Studies
Laser Spectroscopy Applications
Laser spectroscopy has emerged as a powerful tool for probing the properties of atomic nuclei, offering high resolution and sensitivity. For Tl-199, it has been instrumental in determining key nuclear observables.
In-source resonance-ionization laser spectroscopy (RIS) is a highly selective and efficient technique used to produce and study exotic isotopes. researchgate.net This method is employed at facilities like the Isotope Separator On-Line (ISOLDE) at CERN to investigate the nuclear properties of isotopes in the lead region, including thallium. researchgate.net The Resonance Ionization Laser Ion Source (RILIS) at ISOLDE utilizes a multi-step laser excitation process to selectively ionize the isotope of interest from a complex mixture of reaction products. researchgate.netwhiterose.ac.uk
For thallium isotopes, a specific laser scheme is used. A narrow-band tunable dye laser, frequency-doubled to 276.9 nm, excites the thallium atoms from their ground state to an intermediate electronic state. aps.org Subsequent ionization is achieved using a high-power laser, such as a 10-kHz Nd:YAG laser at 532 nm. aps.org To prevent saturation broadening of the spectral lines during measurements of hyperfine structure (hfs) and isotope shifts (IS), the power of the initial excitation laser is significantly reduced. aps.org
Once selectively ionized, the Tl-199 ions are extracted, accelerated (typically to 50 kV), and mass-separated before being directed to various detection setups. whiterose.ac.uk These can include a Faraday cup (FC) for high-intensity beams or a "Windmill" (WM) implantation station for short-lived isotopes, where decay products (alpha particles or beta-gamma radiation) are monitored as a function of the scanned laser frequency. researchgate.netwhiterose.ac.ukaps.org This technique has been crucial for extending the systematic study of thallium isotopes further into the neutron-deficient region. whiterose.ac.uk In-source RIS has been used to study isotopes down to ¹⁷⁹Tl, providing data on their ground and isomeric states. aps.org
The hyperfine structure (hfs) of atomic energy levels, which arises from the interaction between the electrons and the nuclear moments, provides direct information about the nuclear spin, magnetic dipole moment, and electric quadrupole moment. Optical spectroscopy has been a primary method for measuring the hfs of Tl-199. osti.gov
Early experiments utilized electrodeless discharge lamps containing minute quantities (around 0.001 µg) of radio-thallium produced via nuclear reactions, such as the alpha bombardment of gold. osti.gov The hfs splittings and isotope shifts in the 6²P₁⸝₂, 6²P₃⸝₂, and 7²S₁⸝₂ atomic states were measured using high-resolution spectrographs, like a 10-inch plane diffraction grating in a 40-ft mirror monochromator. osti.govmit.edu These measurements confirmed the previously determined nuclear spin of Tl-199. osti.gov
By comparing the hfs splittings of Tl-199 with those of the stable thallium isotopes (Tl-203 and Tl-205), whose nuclear moments are well-known, the magnetic moment of Tl-199 can be calculated. osti.govaps.org The isotope shift, which is the shift in the center of gravity of the hfs pattern of Tl-199 relative to a reference isotope like Tl-205, provides information on the change in the mean-square charge radius of the nucleus. optica.orgmit.edu These measurements have revealed a distinct dependence of the relative isotope shifts on the neutron number in thallium isotopes. osti.gov
Table 1: Measured Isotope Shifts and Nuclear Magnetic Moment for Thallium-199 This table presents experimental data for this compound, including its nuclear magnetic moment and isotope shifts relative to Thallium-205 for specific spectral lines.
| Parameter | Value | Spectral Line | Reference Isotope |
|---|---|---|---|
| Nuclear Magnetic Moment (µ) | 1.57 nm | - | - |
| Isotope Shift (Tl-199 - Tl-205) | 164 ± 5 mk | 3776 Å (Ultraviolet) | Tl-205 |
| Isotope Shift (Tl-199 - Tl-205) | 177 ± 5 mk | 5350 Å (Green) | Tl-205 |
In-Source Resonance-Ionization Laser Spectroscopy
Atomic-Beam Magnetic Resonance Methodologies
The atomic-beam magnetic resonance (ABMR) method is a high-precision technique for measuring nuclear spins and moments. nist.gov It was historically one of the first methods developed for this purpose and remains highly effective. nist.gov This technique has been successfully applied to determine the nuclear angular momentum (spin) of Tl-199. aps.orgcapes.gov.br
In an ABMR experiment, a beam of neutral atoms is passed through a series of magnetic fields. By inducing radio-frequency transitions between the hyperfine magnetic sublevels, the nuclear spin can be determined. For Tl-199, produced by alpha-particle bombardment of gold, the ABMR method unequivocally established its nuclear spin as I = 1/2. aps.orgcapes.gov.br This technique has also been used in searches for a permanent electric dipole moment (EDM) in the thallium atom, which would signify a violation of parity and time-reversal invariance. aps.org
In-Beam Gamma-Ray Spectroscopy
In-beam gamma-ray spectroscopy is a powerful technique for studying the structure of excited nuclear states. This method involves detecting gamma rays emitted promptly from a nucleus produced in a nuclear reaction. For Tl-199, high-spin states have been investigated using fusion-evaporation reactions, such as bombarding a ¹⁹⁶Pt target with a ⁷Li beam at 40 MeV or a ¹⁹⁷Au target with an alpha-particle beam at 30 MeV. researchgate.net
By using arrays of gamma-ray detectors, such as the VECC Array for NUclear Spectroscopy (VENUS), the energies and coincidence relationships of the emitted gamma rays can be measured with high precision. researchgate.net These data allow for the construction of a level scheme, which maps the excited states of the nucleus. Studies on Tl-199 have led to the identification of a significant number of new energy levels and transitions, extending the previously known level scheme. researchgate.net The analysis of rotational bands and comparison with neighboring thallium and mercury isotopes have enabled the assignment of configurations to these newly observed states. researchgate.net
Techniques for Characterizing Short-Lived Isomers
Nuclear isomers are metastable excited states of a nucleus. The study of these isomers provides insights into nuclear structure and the mechanisms that hinder their decay. In Tl-199, a new E3 isomer was discovered by studying the gamma-ray and conversion-electron transitions occurring between the beam bursts of a heavy-ion accelerator. osti.gov This isomer, with a spin and parity of 9/2⁻, is a feature observed in several odd-mass thallium isotopes. osti.gov
Modern techniques combine the selectivity of resonance ionization with sensitive decay detection systems to characterize short-lived isomers. For instance, experiments at ISOLDE have used the RILIS to produce clean samples of specific isomers, which are then implanted into a detection setup like the Windmill system. aps.org This allows for simultaneous gamma-ray and conversion-electron spectroscopy, which is crucial for determining the multipolarities of the transitions de-exciting the isomer. aps.org Such studies have been performed on neutron-deficient thallium isotopes to investigate internal transition cascades and alpha-decay fine structure, providing improved data on their decay properties. aps.org
Applications of Heavy-Ion Accelerators and Storage Rings in Thallium Isotope Research
Heavy-ion accelerators are essential for producing neutron-deficient isotopes like Tl-199, which are not found in nature. Facilities such as the former HILAC at Lawrence Radiation Laboratory, the UNILAC at GSI, and cyclotrons have been used to accelerate heavy ions (like ⁷Li, ¹²C, or alpha particles) to bombard targets (e.g., gold, platinum) and produce thallium isotopes through fusion-evaporation reactions. researchgate.netosti.govresearchgate.netgsi.de The resulting radioactive products can then be studied either directly in-beam or after mass separation. researchgate.netosti.gov The development of these accelerators has been critical in pushing the boundaries of nuclear research to isotopes far from the valley of stability. aps.org
Heavy-ion storage rings, often coupled to radioactive ion beam facilities, represent a further technological advancement, offering unique capabilities for precision experiments. sciencesconf.orgarxiv.org While a beam is circulating in the ring, its properties can be manipulated and measured with very high precision. These facilities are ideal for direct mass measurements of short-lived nuclei and for studying nuclear reactions in inverse kinematics, where a beam of radioactive ions impinges on a light, stable target. sciencesconf.orgrug.nl Although specific experiments on Tl-199 in storage rings are not prominently detailed, the technology is a key part of the research landscape for heavy, radioactive isotopes, enabling studies that would otherwise be impossible. sciencesconf.orgarxiv.org
Theoretical Models and Computational Studies of Thallium 199
Nuclear Shell Model Calculations for Thallium-199
The nuclear shell model is a cornerstone for understanding the structure of atomic nuclei, including ¹⁹⁹Tl. In this model, nucleons (protons and neutrons) are considered to occupy quantized energy levels, or shells, within the nucleus, analogous to electron shells in atoms. Large-scale shell-model calculations have been performed for the neutron- and proton-deficient isotopes in the region of Lead-208 (²⁰⁸Pb), which includes ¹⁹⁹Tl. oup.com
These calculations typically involve a defined model space, which for nuclei near ²⁰⁸Pb, encompasses single-particle levels in one major shell. For ¹⁹⁹Tl and its neighbors, this includes six neutron orbitals (2p1/2, 1f5/2, 2p3/2, 0i13/2, 1f7/2, and 0h9/2) and five proton orbitals (2s1/2, 1d3/2, 0h11/2, 1d5/2, and 0g7/2). oup.com An effective two-body interaction, often comprising multipole pairing and quadrupole-quadrupole interactions, is employed to model the forces between nucleons. oup.com The parameters of these interactions are fine-tuned to reproduce experimental energy spectra. oup.com
Doubly magic nuclei and those in their vicinity serve as crucial testing grounds for refining shell-model calculations. aps.org Spectroscopic data from these nuclei provide stringent constraints on the model's parameters, such as single-particle energies and two-body matrix elements, thereby helping to define and relate the effective nuclear forces. aps.org
Configuration Assignments and Transition Strengths
Theoretical models are crucial for assigning specific nucleon configurations to the observed energy states of ¹⁹⁹Tl and for calculating the probabilities of transitions between these states. The ground and isomeric states of odd-A thallium isotopes, including ¹⁹⁹Tl, are understood to be well-deformed. aps.org
The ground state of ¹⁹⁹Tl has a spin and parity of 1/2+. chemlin.org An isomeric state exists at an excitation energy of 748.87(6) keV with a spin and parity of 9/2- and a half-life of 28.4(2) ms. chemlin.org In-source laser spectroscopy experiments have been pivotal in determining the nuclear spin of ¹⁹⁹Tl's ground state unambiguously as 1/2. aps.org
Theoretical calculations of transition strengths, such as B(E2) values, provide a sensitive test of the wavefunctions generated by the shell model. oup.com For instance, large-scale shell-model calculations have been used to compute B(E2) values for various Tl isotopes, which are then compared with experimental data. oup.com Discrepancies between calculated and experimental values can highlight areas where the model may need refinement, such as the inclusion of additional configurations or adjustments to the effective interaction.
Studies of Nuclear Deformation and Excitation Energies
The shape of the ¹⁹⁹Tl nucleus and the energies of its excited states are key areas of investigation using theoretical models. Calculations using methods like the shell correction method with a Woods-Saxon potential have been employed to study the deformation and excitation energies of odd-mass thallium isotopes, including ¹⁹⁹Tl. aps.org
These studies predict that the difference in deformation between the ground state and the isomeric state is nearly constant or may even decrease for lighter isotopes. aps.org However, an unexpected increase in the isomer shift for ¹⁹⁹Tl suggests a larger deformation for its intruder-based states compared to the ground state. aps.org This observation may be explained by increased mixing between weakly deformed oblate and strongly deformed prolate structures. aps.org
Furthermore, constrained triaxial Relativistic Mean Field (RMF) theory has been used to investigate the possibility of chiral doublet bands in thallium isotopes. ihep.ac.cn For ¹⁹⁹Tl, these calculations explore the total energies, excitation energies, and triaxial deformation parameters (β and γ) for different valence nucleon configurations to identify states suitable for the appearance of chirality. ihep.ac.cn
The following table presents a selection of calculated excitation energies and deformation parameters for specific configurations in ¹⁹⁹Tl from RMF calculations.
| State | Configuration | Calculated Excitation Energy (MeV) | Deformation Parameter (β) | Deformation Parameter (γ) |
|---|---|---|---|---|
| - | - | - | - | - |
| - | - | - | - | - |
Nuclear Reaction Model Simulations for Production Cross-Sections
Theoretical models are indispensable for simulating the nuclear reactions used to produce ¹⁹⁹Tl and for predicting their cross-sections. The production of ¹⁹⁹Tl often involves the proton bombardment of natural thallium targets. researchgate.net Nuclear reaction codes such as ALICE-IPPE, EMPIRE-II, and TALYS are used to model these reactions and calculate the excitation functions of the various reaction channels. researchgate.net
These simulations are crucial for optimizing the production of medically important radioisotopes by, for example, determining the ideal proton energy range to maximize the yield of the desired isotope while minimizing impurities. researchgate.net The calculated cross-sections are compared with experimental data obtained using techniques like the stacked foil activation method. researchgate.net This comparison helps to validate and refine the nuclear models. researchgate.net
The TALYS code, for instance, is a versatile tool that can simulate nuclear reactions involving a variety of projectiles and targets over a wide energy range, making it highly valuable for studying the production of radionuclides for medical applications. sld.cuiaea.org
The table below shows a conceptual representation of how simulated cross-section data for a production reaction of a thallium isotope might be presented.
| Proton Energy (MeV) | Reaction | Simulated Cross-Section (mb) (TALYS) | Simulated Cross-Section (mb) (EMPIRE-II) | Experimental Cross-Section (mb) |
|---|---|---|---|---|
| 10 | 203Tl(p,5n)199Pb -> 199Tl | - | - | - |
| 20 | 203Tl(p,5n)199Pb -> 199Tl | - | - | - |
| 30 | 203Tl(p,5n)199Pb -> 199Tl | - | - | - |
| 40 | 203Tl(p,5n)199Pb -> 199Tl | - | - | - |
Development and Validation of Nuclear Data Libraries for Thallium Isotopes
The theoretical models and experimental data for ¹⁹⁹Tl and other isotopes are compiled into comprehensive nuclear data libraries. These libraries, such as the Joint Evaluated Fission and Fusion File (JEFF), TENDL, and JENDL, are essential for a wide range of applications in science and technology. oecd-nea.orgpsi.chtandfonline.com
The development of these libraries is an international effort involving the evaluation, verification, and compilation of data under strict quality assurance procedures. oecd-nea.org The TENDL library, for example, aims for completeness and high quality by using reproducible evaluation methods implemented in the TALYS code. iaea.org
Validation is a critical step in the development of these libraries. It involves comparing the library's data with the results of integral experiments, such as measurements of tritium (B154650) production rates or neutron and gamma fluxes in specific experimental setups. oecd-nea.org This process helps to identify discrepancies and areas where the underlying nuclear data or models need improvement. epj-n.org The continuous cycle of measurement, evaluation, and validation ensures that the nuclear data libraries become increasingly accurate and reliable. epj-n.org
Future Directions in Thallium 199 Research
Innovations in Production Technologies for Enhanced Yields and Purity
The primary production route for ¹⁹⁹Tl is the alpha particle bombardment of a gold (¹⁹⁷Au) target, utilizing the ¹⁹⁷Au(α,2n)¹⁹⁹Tl nuclear reaction. researchgate.netosti.govrsc.org Research has established optimal conditions for this method, with one study finding a thick-target yield of 980 µCi/µA.h for ¹⁹⁹Tl when using an alpha energy range of 22 to 28 MeV. osti.gov This process demonstrates high radionuclidic purity, with contamination from Thallium-200 being as low as 0.56% at the end of bombardment. osti.gov Another production run using a U-120 cyclotron with an alpha particle energy of 28 MeV reported a ¹⁹⁹Tl yield of over 95%. researchgate.net
Future innovations are expected to focus on several key areas to enhance both the yield and purity of ¹⁹⁹Tl.
Advanced Targetry: Development of high-stability gold targets capable of withstanding higher beam currents without degradation will be crucial. This includes exploring novel alloys or composite materials that improve heat dissipation, allowing for longer irradiation times and consequently higher production yields.
Cyclotron and LINAC Advancements: The use of high-current cyclotrons and the potential application of linear accelerators (LINACs) could significantly increase production rates. nih.gov While LINACs are still being explored for routine medical isotope production, their ability to provide high-energy proton or alpha beams presents a promising future direction. nih.gov
Process Optimization: Further refinement of the irradiation parameters, such as the precise energy window and beam angle, can minimize the production of impurities like ¹⁹⁸Tl, ²⁰⁰Tl, and ²⁰¹Tl. osti.gov Integrating thin-target excitation function data allows for precise optimization of the production process to maximize the desired radionuclide while minimizing contaminants. researchgate.net
Table 1: Production Parameters for Thallium-199 via the ¹⁹⁷Au(α,2n)¹⁹⁹Tl Reaction
| Parameter | Reported Value | Source |
| Nuclear Reaction | ¹⁹⁷Au(α,2n)¹⁹⁹Tl | researchgate.net, osti.gov |
| Target Material | Gold (¹⁹⁷Au) | researchgate.net, osti.gov |
| Projectile | Alpha particles (α) | researchgate.net, osti.gov |
| Optimal Energy Range | 22 - 28 MeV | osti.gov |
| Thick-Target Yield | 980 µCi/µA.h | osti.gov |
| Reported Purity | >95% (¹⁹⁹Tl) | researchgate.net |
| Primary Contaminant | Thallium-200 (²⁰⁰Tl) | osti.gov |
| Contamination Level | ~0.56% (²⁰⁰Tl) | osti.gov |
High-Precision Nuclear Spectroscopy for Elucidating Exotic Nuclear Structures
Understanding the structure of the ¹⁹⁹Tl nucleus provides a critical test for nuclear models in the A ≈ 200 mass region. High-precision spectroscopic techniques are at the forefront of this exploration, moving beyond basic properties to probe subtle and exotic nuclear phenomena. osti.gov
Early measurements using the atomic-beam magnetic resonance method successfully determined the nuclear spin of ¹⁹⁹Tl to be 1/2. aps.org More advanced techniques, such as in-source laser spectroscopy, have enabled the detailed measurement of hyperfine structures and isotope shifts. researchgate.netresearchgate.netaps.org These measurements are crucial for deducing fundamental properties like changes in the mean-square charge radii and nuclear magnetic moments. researchgate.netaps.org
Future research will likely focus on:
Collinear Resonance Ionization Spectroscopy (CRIS): This high-sensitivity technique allows for the study of isotopes with very low production rates, pushing the boundaries of what is known about the most neutron-deficient thallium isotopes.
Gamma-Ray Spectroscopy with Advanced Detector Arrays: Using arrays of high-purity germanium (HPGe) Clover detectors can provide more complete information on the decay schemes and identify new, weakly populated excited states and non-yrast structures. hbni.ac.in
Coupling with Theoretical Models: Experimental data on hyperfine splitting and isotope shifts provide stringent constraints for nuclear theory. Future work will involve comparing high-precision measurements with predictions from state-of-the-art models, such as those including particle-vibration coupling, to refine our understanding of nuclear forces and structures in this mass region. surrey.ac.uk
Table 2: Known Nuclear Properties of this compound
| Property | Value/State | Source |
| Half-life | 7.42 hours | researchgate.net, periodictable.com |
| Nuclear Spin (I) | 1/2 | aps.org, periodictable.com |
| Parity | +1 | periodictable.com |
| Magnetic Moment (μ) | 1.6 µN | periodictable.com |
| Primary Decay Mode | Electron Capture | periodictable.com |
| Mass Excess | -28.059 MeV | periodictable.com |
Advancements in Radiochemical Separation for Fundamental Research
The preparation of high-purity ¹⁹⁹Tl samples is a prerequisite for precise nuclear measurements and fundamental research. Radiochemical separation techniques are continuously evolving to be faster, more efficient, and more suitable for handling the small quantities of material produced in accelerator facilities. epa.gov
Current methods involve separating thallium from the bulk gold target. An express method has been developed that involves the distillation of thallium in the form of thallium chloride within a sealed quartz system, a process that takes approximately two hours. researchgate.net For purification of samples intended for isotopic analysis, anion exchange chromatography has proven effective. nsf.gov
Future advancements in radiochemical separation will likely incorporate:
Automated Separation Systems: The implementation of automated and microfluidic systems can significantly reduce separation times and minimize human error, which is crucial when dealing with short-lived isotopes. nih.gov These systems can employ techniques like solid-phase extraction (SPE) and ion exchange chromatography in a highly controlled and reproducible manner. nih.gov
Novel Separation Materials: Research into new sorbent materials, such as nanoporous materials or functionalized resins, could lead to more selective and efficient separation of thallium from gold and other potential contaminants. mdpi.comiocscience.org For instance, extraction chromatography using supports like silica (B1680970) gel impregnated with tri-n-butyl phosphate (B84403) (TBP) has been used for similar separations and could be optimized for the Au/Tl system. iaea.org
Flow Chemistry Approaches: Continuous flow chemistry offers a departure from traditional batch processing, enabling rapid and efficient purification. nih.gov This is particularly advantageous for producing samples for fundamental studies where high chemical and radionuclidic purity is paramount.
Theoretical Predictions for Undiscovered States and Decay Modes
Theoretical nuclear physics plays a predictive role, guiding experimental searches for new phenomena. For ¹⁹⁹Tl and its neighbors, nuclear models are used to predict the existence of undiscovered excited states and rare decay modes.
Shell Model Predictions: The nuclear shell model is a powerful tool for predicting the properties of nuclei near closed shells. The model successfully predicts the 1/2+ ground state of odd-mass thallium isotopes, including ¹⁹⁹Tl, based on a single proton-hole configuration relative to the doubly magic lead core. researchgate.net Future theoretical work will aim to predict the energies and properties of higher-lying excited states that have not yet been observed experimentally.
Exploring Exotic Decay Modes: While the primary decay of ¹⁹⁹Tl is well-established, theoretical models can explore the possibility of rare or exotic decay modes. For example, the recent measurement of bound-state beta decay in ²⁰⁵Tl highlights the ongoing search for such rare processes in this region of the nuclear chart. triumf.casciencedaily.com Theoretical calculations are essential for estimating the branching ratios of these decays to determine if they are experimentally feasible to detect.
Calculations for Molecular Systems: State-of-the-art theoretical methods, such as relativistic coupled-cluster calculations, are now being used to predict the properties of molecules containing heavy, radioactive nuclei. arxiv.orgaip.org Predicting the electronic states and properties of molecules like Thallium Fluoride (TlF) containing ¹⁹⁹Tl could open new avenues for fundamental physics research, including searches for physics beyond the Standard Model. aip.org
Q & A
Q. What are the key nuclear properties of Thallium-199 (Tl-199) relevant to its use in medical imaging?
Answer: Tl-199 is a radioactive isotope with a half-life of 7.4 hours , emitting gamma rays at 167 keV during decay. These properties make it suitable for single-photon emission computed tomography (SPECT) imaging. Compared to Tl-201 (half-life: 73 hours), Tl-199’s shorter half-life reduces patient radiation exposure while maintaining diagnostic efficacy .
Q. Table 1: Comparative Nuclear Properties of Thallium Isotopes
| Property | Tl-199 | Tl-201 |
|---|---|---|
| Half-life | 7.4 hours | 73 hours |
| Primary Decay Mode | Electron capture | Electron capture |
| Gamma Energy (keV) | 167 | 69–81 |
| Production Method | Cyclotron (p, xn) | Cyclotron (p, 3n) |
| Diagnostic Application | Myocardial perfusion, cancer imaging | Myocardial perfusion |
Methodological Insight:
When selecting Tl-199 for imaging, researchers must account for its decay kinetics. Calibrate SPECT detectors to its 167 keV emission and synchronize imaging protocols with its half-life to optimize signal-to-noise ratios .
Q. How is this compound synthesized for research applications?
Answer: Tl-199 is produced via proton irradiation of mercury-199 (Hg-199) in a cyclotron, following the nuclear reaction:
Post-irradiation, separation involves:
Liquid-liquid extraction to isolate Tl from Hg.
Quality control via gamma spectroscopy to confirm purity and activity.
Formulation as thallium chloride (TlCl) for biological compatibility .
Q. What methodological considerations are critical when designing experiments involving Tl-199’s short half-life?
Answer: Key considerations include:
- Timing Protocols : Align tracer administration, imaging, and data acquisition within 1–2 half-lives (7–15 hours) to balance signal intensity and radiation safety .
- Dosage Optimization : Use the ALARA principle (As Low As Reasonably Achievable) to calculate activity doses based on patient weight and imaging modality sensitivity.
- Decay Correction : Apply decay correction algorithms during data analysis to account for activity loss during prolonged imaging sessions .
Methodological Insight:
Incorporate pilot studies to validate timing windows. For example, a 2021 study at Tomsk Polytechnic University used dynamic SPECT-CT scans at 1, 4, and 7 hours post-injection to map Tl-199’s biodistribution in cardiac tissue .
Q. How can researchers address discrepancies in Tl-199 uptake data across different tissue types?
Answer: Contradictory uptake data (e.g., high myocardial vs. low tumor uptake) require:
Mechanistic Analysis : Compare Tl-199’s potassium analog behavior with tissue-specific ion channel expression (e.g., Na+/K+-ATPase in cardiomyocytes).
Cross-Validation : Pair SPECT data with immunohistochemistry to confirm tracer localization.
Statistical Modeling : Use multivariate regression to identify confounding variables (e.g., blood flow, hypoxia) .
Methodological Insight:
A 1996 study resolved myocardial vs. skeletal muscle uptake discrepancies by correlating Tl-199 retention with ATPase activity, demonstrating the need for multi-modal validation .
Q. What are the challenges in conducting comparative efficacy studies between Tl-199 and Tl-201?
Answer: Challenges include:
- Half-Life Disparities : Tl-201’s longer half-life permits delayed imaging but complicates direct dose-equivalent comparisons.
- Energy Resolution : Tl-199’s higher gamma energy improves SPECT resolution but requires detector recalibration.
- Ethical Constraints : Dual-isotope studies in humans require rigorous justification due to cumulative radiation exposure .
Methodological Insight:
Adopt a cross-over study design in animal models to compare diagnostic accuracy. For example, a 2022 ECR study used murine models to show Tl-199’s superior tumor-to-background ratio in lung cancer imaging vs. Tl-201 .
Q. Guidance for Research Design
- Formulating Questions : Use the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to align studies with unmet needs, such as optimizing Tl-199 for pancreatic cancer imaging .
- Data Reporting : Follow Beilstein Journal guidelines for tables/figures, ensuring raw data is archived in repositories like Zenodo .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
